Cas no 1367368-40-8 (4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide)

• Product Name: 4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide
• CAS No: 1367368-40-8
• MF: C₂₀H₂₅BN₂O₄S
• MW: 400.299504041672
• MDL: MFCD28127160
• CID: 4457337
• PubChem ID: 78265140
• Update Time: 2025-07-21

4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N'-[(1E)-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylidene]benzene-1-sulfono
• (E)-4-Methyl-N'-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)benzenesulfonohydrazide
• 4-Methyl-N-[(1E)-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylidene]benzene-1-sulfonohydrazide
• 4-methyl-N'-[(1E)-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylidene]benzene-1-sulfonohydrazide
• AS-3088
• MFCD28127160
• CS-0175847
• 1367368-40-8
• 4-methyl-N'-[(1E)-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylidene]benzene-1-sulfonohydrazide
• AKOS024462302
• 4-methyl-N'-[(E)-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylidene]benzene-1-sulfonohydrazide
• 4-Methyl-N-[(E)-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylideneamino]benzenesulfonamide
• 4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide

• MDL： MFCD28127160
• Inchi： 1S/C20H25BN2O4S/c1-15-6-12-18(13-7-15)28(24,25)23-22-14-16-8-10-17(11-9-16)21-26-19(2,3)20(4,5)27-21/h6-14,23H,1-5H3
• InChI Key： JTOBBSYXOGLTMQ-UHFFFAOYSA-N
• SMILES： C1(S(NN=CC2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 400.1628086Da
• Monoisotopic Mass: 400.1628086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4Ų

4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide

Introduction to 4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide and Its Significance in Modern Chemical Research

The compound with the CAS number 1367368-40-8, specifically named as 4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure and functional groups, has garnered attention in recent years due to its potential applications in synthetic chemistry and drug discovery. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl moiety and a sulfonohydrazide group makes it a versatile intermediate in the development of novel therapeutic agents.

In the realm of modern chemical research, boronic acid derivatives have emerged as pivotal reagents in cross-coupling reactions, which are fundamental to constructing complex molecular architectures. The tetramethyl-1,3,2-dioxaborolan-2-yl substituent in this compound enhances its stability and reactivity, making it an excellent candidate for Suzuki-Miyaura coupling reactions. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. The benzene ring further functionalized with a methylidenebenzene-1-sulfonohydrazide moiety adds another layer of reactivity, enabling further derivatization and modification.

The sulfonohydrazide group is particularly noteworthy for its role in medicinal chemistry. Sulfonamide derivatives have long been recognized for their antimicrobial and anti-inflammatory properties, while hydrazides serve as key intermediates in the synthesis of hydrazine-based drugs. The combination of these two functionalities in 4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide suggests potential applications in the development of novel therapeutics targeting various diseases. Recent studies have highlighted the importance of sulfonohydrazide-containing compounds in the treatment of neurological disorders, cancer, and infectious diseases.

Recent advancements in computational chemistry have also shed light on the structural properties of this compound. Molecular modeling studies indicate that the presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group influences the electronic distribution across the molecule, enhancing its interaction with biological targets. This has implications for drug design strategies aimed at improving binding affinity and selectivity. Furthermore, the sulfonohydrazide moiety is predicted to form stable hydrogen bonds with polar residues in protein targets, which could be exploited to enhance drug efficacy.

The synthesis of 4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide involves multiple steps that showcase the ingenuity of synthetic organic chemistry. The introduction of the boronic ester functionality necessitates careful control over reaction conditions to prevent side products. Techniques such as palladium-catalyzed cross-coupling reactions are employed to achieve high yields and purity. The subsequent functionalization with the sulfonohydrazide group requires precise stoichiometric control to avoid unwanted byproducts.

In conclusion, 4-Methyl-N'-(1E)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethylidenebenzene-1-sulfonohydrazide (CAS no 1367368-40-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for boronic acid derivatives and sulfonohydrazide-containing compounds, this molecule is poised to play a significant role in the development of next-generation therapeutics.